
Thermische Zersetzung von Eisen(II)-fumarat:
Ein technischer Leitfaden

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eisenfumarat

Cat. No.: B056393 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet eine eingehende Untersuchung der thermischen Zersetzung

von Eisen(II)-fumarat. Er richtet sich an Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung, die ein detailliertes Verständnis der thermischen Stabilität und des

Zersetzungsverhaltens dieser wichtigen pharmazeutischen Verbindung benötigen. Die hier

präsentierten Informationen wurden aus einer umfassenden Überprüfung der

wissenschaftlichen Literatur zusammengetragen und aufbereitet, um einen klaren und präzisen

Überblick zu ermöglichen.

Einleitung
Eisen(II)-fumarat (C₄H₂FeO₄) ist ein Eisensalz der Fumarsäure, das häufig zur Behandlung

und Vorbeugung von Eisenmangelanämie eingesetzt wird. Seine thermische Stabilität ist ein

entscheidender Parameter für die Herstellung, Lagerung und Haltbarkeit von

pharmazeutischen Formulierungen. Die thermische Zersetzung bezeichnet den durch Wärme

induzierten chemischen Abbau einer Substanz. Das Verständnis dieses Prozesses für

Eisen(II)-fumarat ist entscheidend, um die Bildung unerwünschter Abbauprodukte zu

vermeiden und die Qualität und Wirksamkeit des Wirkstoffs sicherzustellen.

Die thermische Analyse, insbesondere die thermogravimetrische Analyse (TGA) und die

dynamische Differenzkalorimetrie (DSC), sind leistungsstarke Techniken zur Untersuchung der

thermischen Zersetzung.[1][2] Die TGA misst die Massenänderung einer Probe als Funktion
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der Temperatur, während die DSC die mit Phasenübergängen oder chemischen Reaktionen

verbundene Wärmeenergie misst.[3][4]

Experimentelle Protokolle
Die Untersuchung der thermischen Zersetzung von Eisen(II)-fumarat erfolgt typischerweise

mittels simultaner thermischer Analyse (STA), die TGA und DSC in einem einzigen Experiment

kombiniert. Nachfolgend finden Sie ein detailliertes, verallgemeinertes Protokoll, das auf

Standardverfahren für die thermische Analyse von Metallsalzen basiert.

2.1. Probenvorbereitung

Die zu analysierende Probe von reinem Eisen(II)-fumarat sollte fein pulverisiert sein, um eine

homogene Wärmeverteilung zu gewährleisten.[1] Die Probenmasse liegt typischerweise im

Bereich von 5 bis 10 mg, um eine gute Auflösung der thermischen Ereignisse zu ermöglichen.

[5]

2.2. Geräte und Parameter für die thermogravimetrische Analyse (TGA) / Dynamische

Differenzkalorimetrie (DSC)

Gerät: Ein simultaner thermischer Analysator (STA), der TGA- und DSC-Messungen

durchführen kann.

Tiegel: Aluminiumoxid- oder Platintiegel werden aufgrund ihrer hohen thermischen Stabilität

und Inertheit verwendet.[2]

Atmosphäre: Die Experimente werden typischerweise unter einer inerten Atmosphäre, wie

Stickstoff oder Argon, mit einer konstanten Spülgasrate (z. B. 50 ml/min) durchgeführt, um

Oxidationsreaktionen zu verhindern.[2] Für die Untersuchung der oxidativen Zersetzung

kann auch eine Atmosphäre aus synthetischer Luft verwendet werden.

Temperaturprogramm: Die Probe wird mit einer linearen Heizrate, üblicherweise 10 K/min,

von Raumtemperatur bis zu einer Endtemperatur von beispielsweise 600 °C erhitzt.[6]

Kalibrierung: Das Gerät sollte vor der Messung gemäß den Herstellerangaben kalibriert

werden, üblicherweise mit zertifizierten Referenzmaterialien für Temperatur und Enthalpie (z.

B. Indium, Zinn, Zink).
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2.3. Analyse der freigesetzten Gase (Evolved Gas Analysis - EGA)

Zur Identifizierung der bei der Zersetzung freigesetzten gasförmigen Produkte kann die TGA-

Apparatur mit einem Massenspektrometer (MS) oder einem Fourier-Transform-

Infrarotspektrometer (FTIR) gekoppelt werden.[7] Dies ermöglicht eine zeitaufgelöste Analyse

der Gaszusammensetzung korreliert mit den Massenverluststufen in der TGA.

Experimenteller Arbeitsablauf

Probenvorbereitung Thermische Analyse

Analyse der freigesetzten Gase (optional)

Datenauswertung

Reines Eisen(II)-fumarat Pulverisierung Einwaage (5-10 mg) STA (TGA/DSC) GerätProbe in Tiegel Heizen (10 K/min) unter N₂ Datenerfassung (Masse, Wärmefluss)

Kopplung mit MS oder FTIR

Freigesetzte Gase

TGA/DSC-Kurven

Identifizierung der Gase

Bestimmung der Zersetzungsstufen Kinetische Analyse

Click to download full resolution via product page

Abbildung 1: Allgemeiner Arbeitsablauf für die thermische Analyse von Eisen(II)-fumarat.

Quantitative Daten zur thermischen Zersetzung
Obwohl in der Literatur widersprüchliche Angaben zur genauen Zersetzungstemperatur von

Eisen(II)-fumarat existieren, deuten Studien darauf hin, dass die Verbindung bis etwa 200 °C

relativ stabil ist. Oberhalb dieser Temperatur beginnt eine signifikante Zersetzung, die mit der

Oxidation von Eisen(II) zu Eisen(III) einhergeht. Eine vereinfachte Gesamtreaktion für die

Zersetzung lautet:

2 C₄H₂FeO₄(s) → 2 FeO(s) + 4 CO₂(g) + 2 H₂O(g)

Basierend auf dieser Stöchiometrie und den Molmassen lassen sich die theoretischen

Massenverluste berechnen. Die folgende Tabelle fasst die erwarteten quantitativen Daten für

eine hypothetische, mehrstufige Zersetzung zusammen, die auf dem Verhalten ähnlicher
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Metallcarboxylate basiert. Es ist zu betonen, dass diese Werte theoretischer Natur sind und

durch experimentelle Daten für reines Eisen(II)-fumarat verifiziert werden müssen.

Parameter Stufe 1 Stufe 2

Temperaturbereich (°C) ~200 - 350 > 350

Massenverlust (TGA)
Variabel (Abhängig vom

Mechanismus)

Variabel (Abhängig vom

Mechanismus)

Theoretischer Gesamt-

Massenverlust (%)
\multicolumn{2}{c

}{~52.98 % (basierend auf der

Bildung von FeO)}

Wärmefluss (DSC) Endotherm / Exotherm Exotherm

Zugeordnete Prozesse
Abspaltung der Fumarat-

Einheit

Zersetzung von

Zwischenprodukten, Oxidation

von Fe(II)

Freigesetzte Gase (EGA) CO₂, H₂O, möglicherweise CO
CO₂, möglicherweise weitere

organische Fragmente

Fester Rückstand Eisen(II)-oxid (FeO)
Eisen(III)-oxid (Fe₂O₃) bei

Anwesenheit von Sauerstoff

Tabelle 1: Hypothetische quantitative Daten für die thermische Zersetzung von Eisen(II)-

fumarat.

Zersetzungspfad und Mechanismus
Die thermische Zersetzung von Metallcarboxylaten ist oft ein komplexer Prozess, der in

mehreren Schritten abläuft. Für Eisen(II)-fumarat kann ein plausibler, mehrstufiger

Zersetzungspfad postuliert werden, der über die Bildung von Zwischenprodukten zur finalen

Bildung von Eisenoxiden führt.

Stufe 1: Initialzerfall des Fumarat-Liganden Im ersten Schritt, der bei Temperaturen über 200

°C beginnt, zerfällt die organische Fumarat-Einheit. Dies führt zur Freisetzung von

Kohlendioxid (CO₂) und Wasser (H₂O). Je nach den genauen Bedingungen und der
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Anwesenheit von Sauerstoff kann auch Kohlenmonoxid (CO) entstehen. Gleichzeitig beginnt

die Oxidation des Eisen(II)-Ions.

Stufe 2: Bildung von Eisenoxiden Die in der ersten Stufe gebildeten instabilen

Zwischenprodukte zersetzen sich weiter zu Eisenoxiden. Unter inerten Bedingungen ist die

Bildung von Eisen(II)-oxid (FeO) wahrscheinlich. In einer oxidierenden Atmosphäre wird FeO

schnell weiter zu Eisen(III)-oxid (Fe₂O₃, Hämatit) oxidiert, was durch einen exothermen Peak in

der DSC-Kurve nachgewiesen werden kann.

Postulierter Zersetzungspfad

Thermische Zersetzung von Eisen(II)-fumarat

Eisen(II)-fumarat
(C₄H₂FeO₄)

Instabile Zwischenprodukte
+ Fe(II) → Fe(III) Oxidation

> 200°C

Eisen(II)-oxid
(FeO)

Freigesetzte Gase:
CO₂, H₂O, (CO)

Eisen(III)-oxid
(Fe₂O₃)

Oxidierende Atmosphäre

Freigesetzte Gase:
CO₂

Click to download full resolution via product page

Abbildung 2: Postulierter Signalweg der thermischen Zersetzung von Eisen(II)-fumarat.

Schlussfolgerung
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Die thermische Zersetzung von Eisen(II)-fumarat ist ein mehrstufiger Prozess, der oberhalb

von 200 °C beginnt und zur Bildung von Eisenoxiden führt. Die genauen

Zersetzungstemperaturen und -produkte hängen stark von den experimentellen Bedingungen,

insbesondere der Atmosphäre, ab. Für eine präzise Charakterisierung und die Gewährleistung

der pharmazeutischen Qualität sind detaillierte Studien mittels simultaner thermischer Analyse,

gekoppelt mit der Analyse der freigesetzten Gase, unerlässlich. Dieser Leitfaden bietet eine

solide Grundlage für das Verständnis dieses Prozesses und hebt die Notwendigkeit weiterer

gezielter experimenteller Untersuchungen an reinem Eisen(II)-fumarat hervor, um die hier

postulierten Mechanismen und quantitativen Daten zu validieren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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